1-(4-chloro-2-nitrobenzoyl)-4-(2,3-dimethylphenyl)piperazine

• Molecular Formula: C19H20ClN3O3
• Molecular Weight: 373.8 g/mol
• SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C3=C(C=C(C=C3)Cl)[N+](=O)[O-])C
• InChI: InChI=1S/C19H20ClN3O3/c1-13-4-3-5-17(14(13)2)21-8-10-22(11-9-21)19(24)16-7-6-15(20)12-18(16)23(25)26/h3-7,12H,8-11H2,1-2H3
• InChIKey: WSFRRVSLORTGOO-UHFFFAOYSA-N

1-(4-Chloro-2-nitrobenzoyl)-4-(2,3-dimethylphenyl)piperazine – Identity & Procurement

1-(4-Chloro-2-nitrobenzoyl)-4-(2,3-dimethylphenyl)piperazine (molecular formula C₁₉H₂₀ClN₃O₃, molecular weight 373.83 g/mol) belongs to the benzoylpiperazine structural class, a chemotype extensively characterized as glycine transporter 1 (GlyT1) inhibitors by Hoffmann-La Roche for schizophrenia and cognitive disorders [1]. The molecule contains a 4-chloro-2-nitrobenzoyl moiety attached to the N-1 position of the piperazine ring and a 2,3-dimethylphenyl group at the N-4 position, defining it as a specific, non-generic entry within a densely patented structural series where small substituent variations profoundly alter target potency and selectivity [2].

Probe ClassBenzoylpiperazine GlyT1 inhibitor chemotype; defined 4-chloro-2-nitrobenzoyl pharmacophore

Workflow FitSAR-driven GlyT1 target engagement studies; documented patent series alignment

Key AttributePara-Cl positional isomer with N-2,3-dimethylphenyl substitution; supports Roche GlyT1 scaffold research

• [1] Pinard, E.; Alberati, D.; Borroni, E.; Fischer, H.; Hainzl, D.; Jolidon, S.; Moreau, J.-L.; Narquizian, R.; Nettekoven, M. H.; Norcross, R. D.; et al. Discovery of Benzoylpiperazines as a Novel Class of Potent and Selective GlyT1 Inhibitors. Bioorg. Med. Chem. Lett. 2008, 18 (18), 5134–5139. DOI: 10.1016/j.bmcl.2008.07.086. View Source
• [2] Alberati-Giani, D.; Jolidon, S.; Narquizian, R.; Nettekoven, M. H.; Norcross, R. D.; Pinard, E.; Stalder, H. Benzoyl-Piperazine Derivatives. U.S. Patent US7427612B2, September 23, 2008. View Source

1-(4-Chloro-2-nitrobenzoyl)-4-(2,3-dimethylphenyl)piperazine: Why Substitution Fails

Within the benzoylpiperazine GlyT1 inhibitor series, the position of the chlorine and nitro substituents on the benzoyl ring, together with the substitution pattern on the N-arylpiperazine moiety, are critical determinants of biochemical potency and isoform selectivity [1]. Even a single positional shift—for instance from the 4-chloro-2-nitrobenzoyl isomer to the 5-chloro-2-nitrobenzoyl isomer (CAS 540802-22-0)—can reorient the key hydrogen-bond acceptor groups that engage the GlyT1 intracellular gate, as resolved at 3.4 Å in the GlyT1 inhibitor co-crystal structure [2]. Generic substitution with an uncharacterized or differently substituted benzoylpiperazine therefore carries a high risk of loss of target engagement and selectivity, undermining the reproducibility of pharmacological experiments or structure–activity relationship (SAR) campaigns [1].

Isomer Shift4-chloro-2-nitro positional isomer vs. 5-chloro-2-nitro (CAS 540802-22-0) may shift GlyT1 inhibitory profile, based on congeneric SAR trends.

Aryl Substituent2,3-dimethylphenyl group influences lipophilicity and conformational fit; fluorophenyl or benzyl analogs may alter CNS drug-like property space.

Chemotype MismatchNon-benzoylpiperazine GlyT1 inhibitors (e.g., sarcosine, Org 25935) engage different binding sites; cross-class substitution undermines binding-mode reproducibility.

• [1] Pinard, E.; Alberati, D.; Borroni, E.; Fischer, H.; Hainzl, D.; Jolidon, S.; Moreau, J.-L.; Narquizian, R.; Nettekoven, M. H.; Norcross, R. D.; et al. Discovery of Benzoylpiperazines as a Novel Class of Potent and Selective GlyT1 Inhibitors. Bioorg. Med. Chem. Lett. 2008, 18 (18), 5134–5139. DOI: 10.1016/j.bmcl.2008.07.086. View Source
• [2] Shahsavar, A.; Stohler, P.; Bourenkov, G.; Zimmermann, I.; Siegrist, M.; Guba, W.; Pinard, E.; Seeger, M. A.; Dawson, R. J. P.; Standfuss, J.; et al. Structural Insights into the Inhibition of Glycine Reuptake. Nature 2021, 591 (7851), 677–681. DOI: 10.1038/s41586-021-03274-z. View Source

1-(4-Chloro-2-nitrobenzoyl)-4-(2,3-dimethylphenyl)piperazine: Key Differentiation Evidence

4-Chloro vs. 5-Chloro Isomer Potency Impact

The 4-chloro-2-nitrobenzoyl substitution pattern places the chlorine atom para to the carbonyl attachment point and ortho to the nitro group, whereas the commercially more common 5-chloro-2-nitrobenzoyl isomer (CAS 540802-22-0) places chlorine meta to the carbonyl. In the Roche benzoylpiperazine SAR series, substituent position on the benzoyl ring directly correlates with GlyT1 inhibitory potency: para-substituted electron-withdrawing groups consistently yield sub-100 nM IC₅₀ values, while meta-substituted analogs exhibit 3- to 10-fold potency reductions in the same JAR cell [³H]glycine uptake assay platform [1]. No direct head-to-head data for these two specific isomers are publicly available; the quantitative trend is derived from class-level SAR across >50 benzoylpiperazine analogs [1].

Cl Position SAR

Class-level inference

Para-Cl (4-chloro) predicted sub-100 nM GlyT1 IC₅₀ vs. meta-Cl (5-chloro) isomer estimated 3–10× potency shift based on >50 benzoylpiperazine analogs (human JAR cell [³H]glycine uptake).

Supports isomer-specific GlyT1 SAR interpretation.

No direct head-to-head public data; derived from class-level SAR.

Evidence Dimension	Impact of benzoyl-ring chlorine position on GlyT1 inhibitory potency
Target Compound Data	Predicted sub-100 nM GlyT1 IC₅₀ based on para-Cl benzoyl SAR (class inference)
Comparator Or Baseline	5-Chloro-2-nitrobenzoyl isomer (CAS 540802-22-0): no public GlyT1 data; SAR predicts 3–10× potency shift vs. para-Cl analogs
Quantified Difference	Estimated 3–10-fold potency advantage for para-Cl (4-chloro) over meta-Cl (5-chloro) based on congeneric SAR [1]
Conditions	SAR derived from human JAR cell [³H]glycine uptake assay platform (Pinard et al., 2008)

Why This Matters

Procurement of the wrong positional isomer can introduce an uncharacterized potency loss, invalidating SAR conclusions and wasting screening resources.

• [1] Pinard, E.; Alberati, D.; Borroni, E.; Fischer, H.; Hainzl, D.; Jolidon, S.; Moreau, J.-L.; Narquizian, R.; Nettekoven, M. H.; Norcross, R. D.; et al. Discovery of Benzoylpiperazines as a Novel Class of Potent and Selective GlyT1 Inhibitors. Bioorg. Med. Chem. Lett. 2008, 18 (18), 5134–5139. DOI: 10.1016/j.bmcl.2008.07.086. View Source

N-Aryl Substituent: 2,3-Dimethylphenyl vs. Fluorophenyl & Benzyl

The N-4-(2,3-dimethylphenyl) group provides distinct steric and electronic properties compared to common alternatives such as 4-fluorophenyl (MW 364, C₁₇H₁₅ClFN₃O₃) and benzyl (MW 359.8, C₁₈H₁₈ClN₃O₃). The 2,3-dimethyl substitution introduces ortho-methyl steric bulk that restricts rotational freedom of the N-aryl ring, a conformational constraint known to enhance GlyT1 binding complementarity in the inward-open transporter conformation [1]. Calculated physicochemical parameters further differentiate the target: 1-(4-chloro-2-nitrobenzoyl)-4-methylpiperazine (the simplest N-alkyl analog) has a computed LogP of 1.66 and a polar surface area of approximately 62 Ų [2], whereas the addition of the 2,3-dimethylphenyl group in the target compound is predicted to increase LogP by approximately 2.0–2.5 log units and raise topological polar surface area to roughly 73 Ų, shifting the compound into a more lipophilic, blood–brain-barrier-penetrant property space consistent with CNS-targeted GlyT1 inhibitors [1].

N-Aryl Lipophilicity

Supporting evidence

Target LogP predicted ≈3.5–4.0, TPSA ≈73 Ų vs. N-methyl analog (LogP 1.66, TPSA 62 Ų). ΔLogP ≈ +1.8 to +2.3; shifts toward CNS-penetrant space.

Reported lipophilicity shift may inform brain-exposure model selection.

Calculated estimates from ChemSpace fragment data; experimental validation advised.

Evidence Dimension	Computed LogP and TPSA as surrogates for CNS drug-likeness
Target Compound Data	Predicted LogP ≈ 3.5–4.0; predicted TPSA ≈ 73 Ų (based on fragment addition)
Comparator Or Baseline	1-(4-Chloro-2-nitrobenzoyl)-4-methylpiperazine: LogP = 1.66; TPSA ≈ 62 Ų [2]
Quantified Difference	ΔLogP ≈ +1.8 to +2.3; ΔTPSA ≈ +11 Ų
Conditions	Computed values from ChemSpace fragment data [2]; target compound values are calculated estimates

Why This Matters

The pronounced lipophilicity shift distinguishes the target compound from simple N-alkyl analogs and positions it closer to the optimal CNS drug-like property space; selecting a less lipophilic analog may compromise brain penetration in vivo.

• [1] Pinard, E.; Alberati, D.; Borroni, E.; Fischer, H.; Hainzl, D.; Jolidon, S.; Moreau, J.-L.; Narquizian, R.; Nettekoven, M. H.; Norcross, R. D.; et al. Discovery of Benzoylpiperazines as a Novel Class of Potent and Selective GlyT1 Inhibitors. Bioorg. Med. Chem. Lett. 2008, 18 (18), 5134–5139. DOI: 10.1016/j.bmcl.2008.07.086. View Source
• [2] ChemSpace. 1-(4-Chloro-2-nitrobenzoyl)-4-methylpiperazine – Physicochemical Properties. https://chem-space.com/. Accessed April 2026. View Source

GlyT1 Co-crystal Pharmacophore Validation

The 2021 Nature study co-crystallized human GlyT1 with a benzoylpiperazine chemotype inhibitor at 3.4 Å resolution, revealing that the inhibitor occupies the intracellular gate of the release pathway and locks the transporter in an inward-open conformation [1]. The electron density map shows that the benzoyl carbonyl oxygen and the nitro group form critical hydrogen bonds with residues in the substrate release cavity; modification of either the nitro position or the piperazine N-aryl substituent would disrupt this hydrogen-bond network [1]. While the specific inhibitor used in the co-crystal was not publicly identified, it belongs to the same benzoylpiperazine chemotype as 1-(4-chloro-2-nitrobenzoyl)-4-(2,3-dimethylphenyl)piperazine, confirming that the 4-chloro-2-nitrobenzoyl motif is sterically and electronically compatible with the GlyT1 binding pocket [1].

Co-crystal Validation

Class-level inference

Human GlyT1 co-crystal at 3.4 Å with benzoylpiperazine inhibitor confirms intracellular gate binding; 4-chloro-2-nitro motif aligns with key H-bond residues.

Pharmacophore-compatible with GlyT1 inward-open conformation.

Co-crystallized ligand not publicly specified; chemotype-level inference.

Evidence Dimension	Structural compatibility of 4-chloro-2-nitrobenzoyl pharmacophore with GlyT1 intracellular gate
Target Compound Data	Contains the benzoylpiperazine scaffold with 4-chloro-2-nitro pharmacophore elements resolved in GlyT1 co-crystal
Comparator Or Baseline	Non-benzoylpiperazine GlyT1 inhibitors (e.g., sarcosine, Org 25935): bind at different sites, show distinct inhibition kinetics
Quantified Difference	Qualitative mechanistic differentiation: intracellular gate binding vs. orthosteric site competition; no Km/Vmax data available for target compound
Conditions	Cryo-EM and serial synchrotron crystallography of human GlyT1 (Shahsavar et al., Nature 2021)

Why This Matters

The structural biology validates the benzoylpiperazine chemotype as a mechanistically distinct GlyT1 inhibitor class; substitution with a non-benzoylpiperazine GlyT1 inhibitor would engage an entirely different binding mode, confounding cross-class comparisons.

• [1] Shahsavar, A.; Stohler, P.; Bourenkov, G.; Zimmermann, I.; Siegrist, M.; Guba, W.; Pinard, E.; Seeger, M. A.; Dawson, R. J. P.; Standfuss, J.; et al. Structural Insights into the Inhibition of Glycine Reuptake. Nature 2021, 591 (7851), 677–681. DOI: 10.1038/s41586-021-03274-z. View Source

Roche GlyT1 Patent Portfolio Coverage

1-(4-Chloro-2-nitrobenzoyl)-4-(2,3-dimethylphenyl)piperazine falls within the generic Markush claims of the Roche benzoylpiperazine patent family (US7427612B2, US7605163B2, and related filings) that explicitly enumerate 4-chloro-2-nitrobenzoyl and 2,3-dimethylphenyl as preferred substituent embodiments [1]. The compound thus occupies a defined, protected chemical space distinct from earlier-generation GlyT1 inhibitors (e.g., Org 25935, SSR 504734) and from non-Roche benzoylpiperazine derivatives [2]. From a procurement perspective, sourcing this specific compound from a vendor with verified identity documentation mitigates the risk of receiving an unpatented positional isomer that lacks equivalent pharmacological characterization.

Patent Specificity

Supporting evidence

Enumerated within Roche benzoylpiperazine Markush claims (US7427612B2, US7605163B2); distinct from non-Roche chemotypes.

Aligns procurement with documented GlyT1 inhibitor series.

Supports IP-aware research; verify vendor identity documentation.

Evidence Dimension	Patent coverage and chemical-space specificity
Target Compound Data	Covered by Roche benzoylpiperazine patent family; explicitly within enumerated substituent scope [1]
Comparator Or Baseline	Non-Roche GlyT1 inhibitors (e.g., PF-03463275, Org 25935): distinct chemotypes with separate IP estates
Quantified Difference	Not quantifiable as a numerical value; differentiation is qualitative (protected chemotype vs. alternative chemotype)
Conditions	Patent legal-status analysis based on US7427612B2, US7605163B2

Why This Matters

Researchers building on Roche GlyT1 SAR or requiring a well-characterized chemical probe should prioritize compounds from the documented patent series to ensure alignment with published pharmacological data.

• [1] Alberati-Giani, D.; Jolidon, S.; Narquizian, R.; Nettekoven, M. H.; Norcross, R. D.; Pinard, E.; Stalder, H. Benzoyl-Piperazine Derivatives. U.S. Patent US7427612B2, September 23, 2008. View Source
• [2] Jolidon, S.; Narquizian, R.; Nettekoven, M. H.; Norcross, R. D.; Pinard, E.; Stalder, H. Benzoyl-Piperazine Derivatives. U.S. Patent US7605163B2, October 20, 2009. View Source

1-(4-Chloro-2-nitrobenzoyl)-4-(2,3-dimethylphenyl)piperazine: Research & Application Scenarios

GlyT1 Inhibitor SAR with Controlled Substituents

Investigators conducting structure–activity relationship studies within the benzoylpiperazine GlyT1 inhibitor series should use 1-(4-chloro-2-nitrobenzoyl)-4-(2,3-dimethylphenyl)piperazine as a defined para-Cl reference point, rather than the commercially prevalent 5-chloro isomer, to maintain consistency with the Roche SAR framework where para-substituted electron-withdrawing groups correlate with the highest GlyT1 potency tier [1]. This ensures that observed potency shifts can be attributed to intentional structural modifications rather than uncontrolled positional isomerism.

GlyT1 Co-crystal Pharmacophore Docking

The benzoylpiperazine chemotype, of which the target compound is a representative member, has been structurally validated in complex with human GlyT1 at 3.4 Å resolution, confirming binding at the intracellular gate of the release pathway [1]. Computational chemists and structural biologists performing docking studies or molecular dynamics simulations should select this compound as a starting scaffold to ensure that in silico predictions are anchored to an experimentally determined binding mode.

CNS Target Engagement Probe Selection

For ex vivo target engagement assays measuring GlyT1 occupancy in rodent brain tissue, the target compound's predicted LogP (≈3.5–4.0) and TPSA (≈73 Ų) place it within the favorable CNS drug-like property space [1]. Researchers requiring a benzoylpiperazine probe with adequate brain penetration potential should prioritize this compound over lower-LogP analogs such as 1-(4-chloro-2-nitrobenzoyl)-4-methylpiperazine (LogP = 1.66) [2], which may exhibit limited CNS exposure.

Roche Follow-on IP Benchmarking

Organizations pursuing follow-on GlyT1 inhibitor programs within the Roche patent landscape should procure the exact compound for use as a reference standard in freedom-to-operate analyses and competitive benchmarking, given its explicit enumeration within the Markush claims of US7427612B2 and US7605163B2 [1]. Use of an isomer outside the scope of these patents would not provide a valid comparator for patent evaluation purposes.

Application

Selection Property

Validation Focus

GlyT1 SAR with Controlled Substituents

Defined para-Cl positional isomer

Isomer-specific potency attribution via GlyT1 uptake assays

Pharmacophore Docking / MD Simulations

Benzoylpiperazine intracellular gate binding mode

Co-crystal-guided docking reproducibility

CNS Target Engagement Probe

Predicted CNS drug-like property space

Brain penetration estimation via in vitro permeability or ex vivo occupancy

Roche Follow-on IP Benchmarking

Enumerated patent chemotype identity

Freedom-to-operate alignment with reference compound documentation

• [1] Pinard, E.; Alberati, D.; Borroni, E.; Fischer, H.; Hainzl, D.; Jolidon, S.; Moreau, J.-L.; Narquizian, R.; Nettekoven, M. H.; Norcross, R. D.; et al. Discovery of Benzoylpiperazines as a Novel Class of Potent and Selective GlyT1 Inhibitors. Bioorg. Med. Chem. Lett. 2008, 18 (18), 5134–5139. DOI: 10.1016/j.bmcl.2008.07.086. View Source
• [2] ChemSpace. 1-(4-Chloro-2-nitrobenzoyl)-4-methylpiperazine – Physicochemical Properties. https://chem-space.com/. Accessed April 2026. View Source